methyl 3-(methoxymethyl)-2-methylbenzoate
Overview
Description
Methyl 3-(methoxymethyl)-2-methylbenzoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 3-(methoxymethyl)-2-methylbenzoate can be achieved through a multi-step process involving the protection of functional groups, substitution reactions, and esterification.", "Starting Materials": [ "2-methylbenzoic acid", "methanol", "sodium hydroxide", "methyl iodide", "paraformaldehyde", "acetic anhydride", "pyridine", "dichloromethane", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of carboxylic acid group by reacting 2-methylbenzoic acid with methanol and sulfuric acid to form methyl 2-methylbenzoate.", "Step 2: Protection of aldehyde group by reacting paraformaldehyde with methyl 2-methylbenzoate in the presence of sodium hydroxide to form methyl 3-(methoxymethyl)-2-methylbenzoate.", "Step 3: Substitution of the aldehyde group with a methyl group by reacting methyl 3-(methoxymethyl)-2-methylbenzoate with excess methyl iodide and sodium bicarbonate in dichloromethane.", "Step 4: Esterification of the carboxylic acid group by reacting the product of step 3 with acetic anhydride and pyridine to form the final product, methyl 3-(methoxymethyl)-2-methylbenzoate.", "Step 5: Purification of the product by washing with water, drying with magnesium sulfate, and distillation." ] } | |
CAS No. |
2648957-84-8 |
Molecular Formula |
C11H14O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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